
Physical properties of "Ethyl 4,5-dimethoxy-2-
nitrobenzoate" (melting point, solubility)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ethyl 4,5-dimethoxy-2-

nitrobenzoate
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4,5-dimethoxy-2-nitrobenzoate is an organic compound of interest in medicinal

chemistry and synthetic organic chemistry. Its structural features, including the nitro group and

methoxy substituents on the benzene ring, make it a versatile intermediate for the synthesis of

various target molecules. A thorough understanding of its physical properties, such as melting

point and solubility, is crucial for its application in research and development, particularly in

areas like reaction condition optimization, purification, and formulation.

This technical guide provides a concise overview of the key physical properties of Ethyl 4,5-
dimethoxy-2-nitrobenzoate, supported by experimental protocols for their determination.

Data Presentation: Physical Properties
The known physical properties of Ethyl 4,5-dimethoxy-2-nitrobenzoate are summarized in

the table below.
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Property Value Source

Melting Point 100-102 °C [1]

Molecular Formula C₁₁H₁₃NO₆ N/A

Molecular Weight 255.22 g/mol N/A

Boiling Point 392.3 °C (Predicted) N/A

Density 1.253 g/cm³ (Predicted) N/A

Solubility Soluble in organic solvents. N/A

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

melting point and solubility of a solid organic compound like Ethyl 4,5-dimethoxy-2-
nitrobenzoate.

Determination of Melting Point
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

(typically 0.5-1°C) is characteristic of a pure compound, while impurities tend to depress and

broaden the melting range.

Methodology:

Sample Preparation: A small amount of the crystalline Ethyl 4,5-dimethoxy-2-
nitrobenzoate is finely ground and packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used. The capillary tube containing the

sample is placed in the heating block of the apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be employed

to determine an approximate melting range.

Observation: For an accurate measurement, the temperature is raised slowly (1-2°C per

minute) as it approaches the approximate melting point. The temperature at which the first
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liquid appears is recorded as the beginning of the melting range, and the temperature at

which the entire sample becomes a clear liquid is recorded as the end of the melting range.

Reporting: The melting point is reported as a range of these two temperatures.

Determination of Solubility
Solubility is a fundamental property that dictates the choice of solvents for reactions,

recrystallization, and formulation.

Methodology (Qualitative):

Sample Preparation: A small, accurately weighed amount of Ethyl 4,5-dimethoxy-2-
nitrobenzoate (e.g., 10 mg) is placed in a test tube.

Solvent Addition: A specific volume of the chosen solvent (e.g., 1 mL of ethanol, methanol,

dichloromethane, or water) is added to the test tube.

Observation at Room Temperature: The mixture is agitated at room temperature, and the

dissolution of the solid is observed. If the solid dissolves completely, it is deemed soluble.

Heating (Optional): If the compound is not soluble at room temperature, the mixture can be

gently heated to observe if solubility increases with temperature.

Classification: The solubility is typically classified into categories such as "soluble," "sparingly

soluble," or "insoluble" based on the amount of solute that dissolves in a given volume of

solvent.

Methodology (Quantitative - Shake-Flask Method):

Saturation: An excess amount of Ethyl 4,5-dimethoxy-2-nitrobenzoate is added to a known

volume of the solvent in a sealed flask.

Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant temperature for a

prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached and a saturated

solution is formed.
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Separation: The undissolved solid is separated from the solution by filtration or

centrifugation.

Analysis: The concentration of the solute in the clear, saturated solution is determined using

a suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or gravimetric analysis

after solvent evaporation.

Reporting: The solubility is expressed in quantitative terms, such as grams of solute per 100

mL of solvent ( g/100 mL) or moles per liter (mol/L).

Synthesis and Logical Workflow
While specific signaling pathways involving Ethyl 4,5-dimethoxy-2-nitrobenzoate are not

extensively documented, its synthesis is a key aspect of its utility. The logical workflow for its

preparation typically involves the esterification of its corresponding carboxylic acid precursor.
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Caption: Logical workflow for the synthesis of Ethyl 4,5-dimethoxy-2-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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